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Compound of Interest

Compound Name: 1,1-Dimethylcyclohexane

Cat. No.: B3273568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1,1-dimethylcyclohexane, a

saturated alicyclic hydrocarbon. It details the compound's identifiers, physicochemical

properties, and provides insights into its conformational analysis. This document also includes

detailed experimental protocols for its synthesis and characterization, alongside safety and

handling information. The guide is intended to be a valuable resource for professionals in

research, particularly in the fields of organic chemistry and drug development, where

understanding the behavior of alicyclic structures is crucial.

Chemical Identifiers and Properties
1,1-Dimethylcyclohexane is a colorless liquid with the chemical formula C₈H₁₆.[1] It is a non-

polar compound with good solubility in organic solvents and very low solubility in water.[1]

Identifiers
A comprehensive list of identifiers for 1,1-dimethylcyclohexane is provided in the table below,

with the Chemical Abstracts Service (CAS) number being the most common unique identifier.
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Identifier Type Value

CAS Number 590-66-9[2]

IUPAC Name 1,1-dimethylcyclohexane[3]

Molecular Formula C₈H₁₆[2]

Molecular Weight 112.21 g/mol [2]

InChI
InChI=1S/C8H16/c1-8(2)6-4-3-5-7-8/h3-7H2,1-

2H3[3]

InChIKey QEGNUYASOUJEHD-UHFFFAOYSA-N[3]

SMILES CC1(CCCCC1)C[3]

EC Number 209-687-3[4]

UN Number 2263[3]

Physicochemical Properties
The key physical and chemical properties of 1,1-dimethylcyclohexane are summarized in the

following table. These properties are essential for its handling, storage, and application in

experimental settings.
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Property Value

Appearance Colorless liquid[1]

Density 0.777 g/mL at 25 °C

Boiling Point 118-120 °C

Melting Point -33.5 °C[1]

Flash Point 7-11 °C[1]

Refractive Index n20/D 1.428

Vapor Pressure 42 mmHg at 37.7 °C

Solubility
Very low in water; soluble in non-polar organic

solvents[1]

Conformational Analysis
A key feature of 1,1-dimethylcyclohexane is its conformational behavior. The cyclohexane

ring exists predominantly in a chair conformation to minimize angular and torsional strain. In

1,1-dimethylcyclohexane, one methyl group is in an axial position and the other is in an

equatorial position. A ring flip results in an equivalent conformation where the axial methyl

group becomes equatorial and vice versa. Due to this symmetry, both chair conformations are

of equal energy and are equally populated at equilibrium.

Caption: Conformational equilibrium of 1,1-dimethylcyclohexane.

Experimental Protocols
Synthesis of 1,1-Dimethylcyclohexane
While a direct, detailed protocol for the synthesis of 1,1-dimethylcyclohexane is not readily

available in the searched literature, a representative procedure can be adapted from the

synthesis of structurally similar compounds. The following is a generalized procedure for the

synthesis of a dimethylcyclohexane derivative, which can be conceptually applied.

Materials:
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2-Methylcyclohexanone

Methylmagnesium bromide (Grignard reagent) in a suitable ether solvent (e.g., diethyl ether

or THF)

Anhydrous ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Apparatus for Grignard reaction (three-necked flask, dropping funnel, condenser) and

distillation.

Procedure:

Set up a flame-dried three-necked flask equipped with a dropping funnel, a reflux condenser

with a drying tube, and a magnetic stirrer.

Place the methylmagnesium bromide solution in the dropping funnel.

Add a solution of 2-methylcyclohexanone in anhydrous ether to the reaction flask.

Cool the flask in an ice bath and add the Grignard reagent dropwise with stirring.

After the addition is complete, allow the mixture to warm to room temperature and stir for an

additional hour.

Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.

Separate the organic layer, and extract the aqueous layer with ether.

Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent by rotary evaporation.

The resulting tertiary alcohol can then be deoxygenated through a Barton-McCombie

deoxygenation or a related method to yield 1,1-dimethylcyclohexane.
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Purify the final product by distillation.

Start 2-Methylcyclohexanone
Methylmagnesium Bromide Grignard Reaction Quench with NH4Cl Workup &

Extraction Dry with MgSO4 Solvent Evaporation Deoxygenation Purification
(Distillation) 1,1-Dimethylcyclohexane

Click to download full resolution via product page

Caption: Generalized synthesis workflow for 1,1-dimethylcyclohexane.

Characterization Workflow
The identity and purity of synthesized 1,1-dimethylcyclohexane can be confirmed through a

standard analytical workflow.

Instrumentation:

Gas Chromatography-Mass Spectrometry (GC-MS)

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)

Infrared (IR) Spectroscopy

Procedure:

GC-MS Analysis: Inject a dilute solution of the product in a volatile solvent (e.g., hexane) into

the GC-MS. The gas chromatogram will indicate the purity of the sample, and the mass

spectrum will show the molecular ion peak and fragmentation pattern characteristic of 1,1-
dimethylcyclohexane.

NMR Spectroscopy: Dissolve the sample in a deuterated solvent (e.g., CDCl₃).

¹H NMR: The spectrum is expected to show signals for the methyl protons and the

methylene protons of the cyclohexane ring.

¹³C NMR: The spectrum will show distinct signals for the quaternary carbon, the methyl

carbons, and the different methylene carbons in the ring.
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IR Spectroscopy: Obtain the IR spectrum of the neat liquid. The spectrum should display

characteristic C-H stretching and bending vibrations for an alkane.

Analytical Characterization

Synthesized Product

GC-MS Analysis
(Purity & Mass)

NMR Spectroscopy
(¹H & ¹³C Structure)

IR Spectroscopy
(Functional Groups)

Data Analysis &
Structure Confirmation

Confirmed Structure

Click to download full resolution via product page

Caption: Analytical workflow for product characterization.

Safety and Handling
1,1-Dimethylcyclohexane is a highly flammable liquid and vapor.[5] It should be handled in a

well-ventilated area, away from sources of ignition.[5] Personal protective equipment, including

safety goggles, gloves, and a lab coat, should be worn.[5] Store in a tightly closed container in

a cool, dry, and well-ventilated place designated for flammable liquids.[6]

Conclusion
This technical guide has summarized the essential information regarding 1,1-
dimethylcyclohexane, including its identifiers, physicochemical properties, and conformational

analysis. Detailed experimental workflows for its synthesis and characterization have been
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provided to aid researchers in their laboratory work. Adherence to proper safety protocols is

imperative when handling this compound. The information presented herein is intended to

support the scientific community in their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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